molecular formula C14H17NO4 B8612287 4-(1,4-Dioxa-8-azaspiro[4.5]decane-8-yl)benzoic acid

4-(1,4-Dioxa-8-azaspiro[4.5]decane-8-yl)benzoic acid

Cat. No. B8612287
M. Wt: 263.29 g/mol
InChI Key: BTCNFJZSKWWUNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1,4-Dioxa-8-azaspiro[4.5]decane-8-yl)benzoic acid is a useful research compound. Its molecular formula is C14H17NO4 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1,4-Dioxa-8-azaspiro[4.5]decane-8-yl)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1,4-Dioxa-8-azaspiro[4.5]decane-8-yl)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(1,4-Dioxa-8-azaspiro[4.5]decane-8-yl)benzoic acid

Molecular Formula

C14H17NO4

Molecular Weight

263.29 g/mol

IUPAC Name

4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)benzoic acid

InChI

InChI=1S/C14H17NO4/c16-13(17)11-1-3-12(4-2-11)15-7-5-14(6-8-15)18-9-10-19-14/h1-4H,5-10H2,(H,16,17)

InChI Key

BTCNFJZSKWWUNG-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC12OCCO2)C3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(1,4-dioxa-8-aza-spiro[4.5]dec-8-yl)-benzoic acid ethyl ester (14 g, 48.1 mmol) (Taylor, E. C., Skotnicki, J. S. Synthesis, 1981, 606) in methanol/tetrahydronfuran (1:1, 100 mL) and sodium hydroxide (2N, 150 mL) was refluxed for 2 hours. After cooling to room temperature the solution was acidified by acetic acid and the solid which was formed was collected and dried to give the title compound as a white solid (12.5 g, 99%); 1H NMR (300 MHz, CDCl3) δ 1.67 (t, J=5.6 Hz, 4H), 3.43 (t, J=5.6 Hz, 4H), 3.92 (s, 4H), 6.96 (d, J=9.0 Hz, 2H), 7.75 (d, J=9.0 Hz, 2H); MS (ES) m/z: 264.4 (MH+); HRMS Calcd. for C14H17NO4 (M+): 263.1158. Found: 263.1160.
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
99%

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